Cas no 2171373-09-2 ((3R)-3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidopentanoic acid)

• Product Name: (3R)-3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidopentanoic acid
• CAS No: 2171373-09-2
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 6362661
• PubChem ID: 165582474
• Update Time: 2025-05-24

(3R)-3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidopentanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidopentanoic acid
• EN300-1575945
• 2171373-09-2
• (3R)-3-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanamido]pentanoic acid

• Inchi： 1S/C26H32N2O5/c1-3-18(15-25(30)31)28-24(29)14-17(2)12-13-27-26(32)33-16-23-21-10-6-4-8-19(21)20-9-5-7-11-22(20)23/h4-11,17-18,23H,3,12-16H2,1-2H3,(H,27,32)(H,28,29)(H,30,31)/t17?,18-/m1/s1
• InChI Key： VUWXUYSVJPTLLC-QRWMCTBCSA-N
• SMILES： O(C(NCCC(C)CC(N[C@@H](CC(=O)O)CC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 12
• Complexity: 647
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 105Ų

Additional information on (3R)-3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidopentanoic acid

(3R)-3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidopentanoic Acid: A Comprehensive Overview

The compound with CAS No. 2171373-09-2, known as (3R)-3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidopentanoic acid, is a highly specialized organic molecule with significant potential in various fields of chemistry and biology. This compound belongs to the class of amino acids modified with a fluorenylmethoxycarbonyl (Fmoc) group, which is a well-known protecting group in peptide synthesis. The presence of the Fmoc group and the stereochemistry at the (R) configuration make this compound particularly interesting for researchers in the fields of drug discovery, materials science, and biotechnology.

Recent advancements in chemical synthesis have enabled the precise construction of complex molecules like this one, leveraging the Fmoc protecting group for its stability and ease of removal under specific conditions. The Fmoc group is widely used in solid-phase peptide synthesis (SPPS), where it protects the amino terminus of amino acids during the assembly of peptides. The stereochemistry at the (R) configuration is critical for determining the biological activity and functionality of this compound, as it influences how the molecule interacts with other biomolecules such as enzymes, receptors, and nucleic acids.

One of the most promising applications of this compound lies in its potential use as a building block for peptide-based drugs. Peptides are increasingly being explored as therapeutic agents due to their high specificity and low toxicity compared to small-molecule drugs. The Fmoc group plays a pivotal role in ensuring that these peptides can be synthesized efficiently and with high purity. Recent studies have demonstrated that peptides incorporating this compound can exhibit potent inhibitory activity against various disease-related targets, such as kinases, proteases, and ion channels.

In addition to its role in peptide synthesis, this compound has also found applications in materials science. Researchers have utilized its unique structure to develop self-assembling nanomaterials with potential uses in drug delivery systems and biosensors. The combination of the Fmoc group and the pentanoic acid moiety provides a versatile platform for designing materials with tailored properties, such as biocompatibility, controlled degradation rates, and responsiveness to external stimuli.

The synthesis of (3R)-3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidopentanoic acid involves a multi-step process that combines principles from organic chemistry and stereochemistry. Key steps include the installation of the Fmoc group under mild conditions, followed by stereochemical resolution to ensure the correct configuration at the chiral center. Recent innovations in catalytic asymmetric synthesis have further enhanced the efficiency and scalability of this process, making it more accessible for large-scale production.

Looking ahead, this compound holds immense potential for advancing our understanding of complex biological systems. Its ability to serve as a versatile building block for both therapeutic agents and advanced materials positions it at the forefront of modern chemical research. As researchers continue to explore its properties and applications, we can expect new breakthroughs that will further solidify its importance in the scientific community.